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Compound of Interest

Compound Name: LM11A-31

Cat. No.: B10779349

This document provides immediate, essential safety, handling, and disposal information for the
novel p75 neurotrophin receptor (p75NTR) modulator, LM11A-31. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and operational efficiency.

Immediate Safety and Handling Protocols

Personnel handling LM11A-31 should adhere to standard laboratory safety procedures. The
following personal protective equipment (PPE) is mandatory to minimize exposure and ensure
safety.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Nitrile or other chemically )
Gloves _ To prevent skin contact.
resistant gloves

) Safety glasses with side To protect eyes from splashes
Eye Protection _
shields or goggles or dust.
Lab Coat Standard laboratory coat To protect skin and clothing.

Use in a well-ventilated area. A
Resnirat respirator may be necessary To avoid inhalation of the
espiratory ] N
for handling large quantities or ~ compound.

if dust is generated.

Handling and Storage:

e Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Handle in a well-
ventilated area, preferably in a chemical fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refer
to the supplier's recommendations, which may include storage at -20°C or -80°C.

Disposal Plan
Unused LM11A-31 and any contaminated materials should be treated as chemical waste.
o Waste Collection: Collect all waste in a designated, labeled, and sealed container.

» Disposal Route: Dispose of the chemical waste through a licensed and certified hazardous
waste disposal contractor. Do not dispose of it down the drain or in regular trash. Follow all
local, state, and federal regulations for hazardous waste disposal.

Physicochemical and Dosing Information

The following tables summarize key quantitative data for LM11A-31.

Table 1: Physicochemical Properties of LM11A-31
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Property Value Source
Molecular Formula C12H25N302 MedChemExpress
Molecular Weight 243.35 g/mol Selleck Chemicals
Solubility in DMSO =49 mg/mL Selleck Chemicals
o Alzheimer's Drug Discovery
Solubility in Water Soluble _
Foundation
Solubility in Ethanol > 49 mg/mL Selleck Chemicals

Table 2: Dosing Information for Preclinical Studies

Typical
N . Route of .
Application Concentration/Dos L. . Species
Administration
e
In Vitro (Neuronal ]
10 nM In medium Cat
Cultures)
In Vivo (Mouse
50 mg/kg/day Oral gavage Mouse

Models)

Mechanism of Action: Modulation of p75NTR

Signaling

LM11A-31 is a small molecule ligand of the p75 neurotrophin receptor (p75NTR). The p75NTR
is a dual-functional receptor that, depending on the cellular context and co-receptors, can

activate signaling pathways leading to either neuronal survival or apoptosis. LM11A-31 acts as

a modulator of this receptor, promoting pro-survival signaling while inhibiting degenerative

pathways. This is particularly relevant in neurodegenerative disease models where aberrant

p75NTR signaling contributes to pathology.
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p75NTR Signaling and LM11A-31 Modulation
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In Vivo Experimental Workflow for LM11A-31

Prepare 5 mg/mL LM11A-31

in sterile water

In Vitro Neuroprotection Assay Workflow

Plate and mature
primary neurons

Weigh each mouse

\L Pre-treat with LM11A-31

(e.g., 10 nM)

Calculate dosing volume
(10 mL/kg)

Add neurotoxin
(e.g., Amyloid-beta)

Administer 50 mg/kg
via oral gavage

Incubate for 24-48 hours

!

Assess cell viability
(e.g., MTT assay)

Repeat daily|for
study|duration

Daily monitoring

nd of study
Behavioral and/or Analyze data and
Histological Analysis determine neuroprotection
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
LM11A-31]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10779349#personal-protective-equipment-for-
handling-Im11a-31]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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